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Compound of Interest

5-Ethoxy-2-methyl-4-
Compound Name:
phenyloxazole

cat. No.: B12865322

An In-depth Technical Guide to 5-Ethoxy-2-
methyl-4-phenyloxazole

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 5-Ethoxy-2-methyl-4-phenyloxazole. It is intended for researchers, scientists,
and drug development professionals interested in the synthesis, characterization, and potential
applications of this heterocyclic compound. Due to the limited availability of published data, this
guide consolidates the existing information and highlights areas where further research is
needed.

Core Physical and Chemical Properties

Quantitative data for 5-Ethoxy-2-methyl-4-phenyloxazole is sparse in the current scientific
literature. The following table summarizes the available information. It is important to note that
many online databases conflate this compound with its isomer, 5-Ethoxy-4-methyl-2-
phenyloxazole, necessitating careful data verification.
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Property Value Source
Molecular Formula C12H13NO2 --INVALID-LINK--
Molecular Weight 203.24 g/mol --INVALID-LINK--

) --INVALID-LINK----INVALID-
CAS Registry Number 33318-76-2, 93961-33-2

LINK--
Appearance Colorless oil --INVALID-LINK--
0 7.88—7.81 (m, 2H), 7.45 -
7.37 (m, 2H), 7.30 — 7.24 (m,
1H NMR (400 MHz,
1H), 4.30 (q, J = 7.1 Hz, 2H), --INVALID-LINK--
Chloroform-d)
249 (s,3H), 141 (t,J=7.1
Hz, 3H)
6 155.0,152.1, 131.7, 128.6,
13C NMR (101 MHz, CDCI5) 126.5, 125.0, 114.8, 68.3, --INVALID-LINK--
14.9,14.4
Melting Point Not available
Boiling Point Not available
Density Not available
Solubility Not available

Experimental Protocols
Synthesis of 5-Ethoxy-2-methyl-4-phenyloxazole

A method for the synthesis of 5-Ethoxy-2-methyl-4-phenyloxazole has been described as a
general procedure in the supporting information for a publication on the visible light-induced
synthesis of polysubstituted oxazoles.[1] The procedure is outlined below:

General Procedure (GP-1):

» To a solution of the corresponding diazo compound (0.1 mmol, 1.0 equiv) and nitrile (0.5 mL)
in a Schlenk tube is added [Ir(dF(CF3)ppy)z(dtbbpy)]PFe (1 mol%).
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e The mixture is degassed via three freeze-pump-thaw cycles.

e The reaction is then stirred under an argon atmosphere and irradiated with a 3 W blue LED
at room temperature for 12 hours.

e Upon completion, the solvent is removed under reduced pressure.

o The resulting residue is purified by silica gel column chromatography (n-pentane : EtOAc =
30:1) to yield the final product.

For 5-Ethoxy-2-methyl-4-phenyloxazole, this procedure resulted in a colorless oil with an
85% vyield.[1]

Visualizations

As there is no published information on the signaling pathways or specific experimental
workflows involving 5-Ethoxy-2-methyl-4-phenyloxazole, a generalized workflow for the
synthesis and characterization of a novel chemical compound is presented below.
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General Workflow for Synthesis and Characterization of a Novel Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxy-2-methyl-4-phenyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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